Cas no 1795504-00-5 (ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride)

Ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride is a heterocyclic compound featuring a piperidine-substituted 1,2,4-triazole core with an ester functional group. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The structural combination of piperidine and triazole moieties offers potential as a versatile intermediate in medicinal chemistry, particularly for targeting central nervous system (CNS) receptors or enzyme inhibition. The compound's well-defined synthesis route and high purity ensure reproducibility in experimental settings. Its dual functionality allows for further derivatization, supporting the development of novel bioactive molecules. This compound is primarily used in academic and industrial research for drug discovery and mechanistic studies.

ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride structure

1795504-00-5 structure

Product Name:ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride

CAS No:1795504-00-5

MF:C₁₀H₁₇ClN₄O₂

MW:260.720580816269

CID:4614593

PubChem ID:86775617

Update Time:2025-06-10

ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride
- Inchi： 1S/C10H16N4O2.ClH/c1-2-16-10(15)9-12-8(13-14-9)7-3-5-11-6-4-7;/h7,11H,2-6H2,1H3,(H,12,13,14);1H
- InChI Key： FHGVYUZQUAEUMV-UHFFFAOYSA-N
- SMILES： C(C1=NN=C(C2CCNCC2)N1)(=O)OCC.Cl

ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM477772-1g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%+	1g	$1011	2023-02-02
Enamine	EN300-180940-0.05g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%	0.05g	$197.0	2023-09-19
Enamine	EN300-180940-0.1g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%	0.1g	$293.0	2023-09-19
Enamine	EN300-180940-0.25g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%	0.25g	$418.0	2023-09-19
Enamine	EN300-180940-0.5g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%	0.5g	$656.0	2023-09-19
Enamine	EN300-180940-1.0g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%	1g	$0.0	2023-06-08
Enamine	EN300-180940-2.5g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%	2.5g	$1650.0	2023-09-19
Enamine	EN300-180940-5.0g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%	5.0g	$2443.0	2023-02-16
Enamine	EN300-180940-10.0g	ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride	1795504-00-5	95%	10.0g	$3622.0	2023-02-16
TRC	B442583-10mg	Ethyl 3-(Piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate Hydrochloride	1795504-00-5		10mg	$ 50.00	2022-06-01

ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Additional information on ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride

Research Briefing on Ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate Hydrochloride (CAS: 1795504-00-5)

The compound ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride (CAS: 1795504-00-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential biological activities. The piperidine and triazole moieties in its structure are known to contribute to its pharmacological properties, making it a promising candidate for further drug development. Researchers have explored its potential as a modulator of various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases.

One of the most notable findings is the compound's ability to act as a selective inhibitor of certain kinases, which are critical in the regulation of cellular processes such as proliferation and apoptosis. Preliminary in vitro studies have demonstrated its efficacy in inhibiting kinase activity at low micromolar concentrations, suggesting its potential as a lead compound for the development of kinase-targeted therapies.

In addition to its kinase inhibitory activity, ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride has also been investigated for its potential antimicrobial properties. Recent studies have shown that it exhibits moderate activity against a range of bacterial and fungal pathogens, making it a candidate for further optimization in the development of new antimicrobial agents.

The synthesis of this compound has been optimized in recent years to improve yield and purity. Advances in synthetic methodologies, including the use of microwave-assisted synthesis and green chemistry approaches, have contributed to more efficient production processes. These improvements are critical for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance its pharmacokinetic and pharmacodynamic properties.

In conclusion, ethyl 3-(piperidin-4-yl)-1H-1,2,4-triazole-5-carboxylate hydrochloride (CAS: 1795504-00-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and potential for structural optimization make it a valuable candidate for further research in drug discovery and development. Continued efforts in understanding its mechanism of action and optimizing its properties will be crucial for its transition from the bench to the clinic.